2-[(Cyclopropylcarbonyl)amino]-1,3-thiazole-4-carboxylic acid

• IUPAC Name: 2-(cyclopropanecarbonylamino)-1,3-thiazole-4-carboxylic acid
• InChI: InChI=1S/C8H8N2O3S/c11-6(4-1-2-4)10-8-9-5(3-14-8)7(12)13/h3-4H,1-2H2,(H,12,13)(H,9,10,11)
• InChI Key: WDXMURWIWZTWGO-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(=O)NC2=NC(=CS2)C(=O)O
• Molecular Formula: C8H8N2O3S
• Molecular Weight: 212.23 g/mol

Description

“2-[(Cyclopropylcarbonyl)amino]-1,3-thiazole-4-carboxylic acid” is a chemical compound with the CAS Number: 941869-46-1. It has a molecular weight of 213.24.

Molecular Structure Analysis

The InChI code for this compound is 1S/C8H9N2O3S/c11-6(4-1-2-4)10-8-9-5(3-14-8)7(12)13/h3-4,14H,1-2H2,(H,12,13)(H,9,10,11). This code provides a specific representation of the molecule’s structure.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 212.23. It is a solid substance. Unfortunately, other physical and chemical properties like boiling point, melting point, and density are not available in the current sources.

Scientific Research Applications

Synthesis and Chemical Properties

• Heterocyclic γ-Amino Acids Synthesis : A study details a versatile chemical route to synthesize orthogonally protected 4-Amino(methyl)-1,3-thiazole-5-carboxylic acids (ATCs), which are a new class of constrained heterocyclic γ-amino acids. These compounds mimic secondary structures of proteins such as helices, β-sheets, turns, and β-hairpins. The synthesis involves cross-Claisen condensations and is compatible with a wide variety of amino acids, offering a flexible method for introducing diverse lateral chains either on the γ-carbon atom or on the thiazole core of the γ-amino acids (Mathieu et al., 2015).

• Biological Activities of Thiazole Derivatives : Another study synthesized a series of novel 2-amino-1,3-thiazole-4-carboxylic acid derivatives to evaluate their fungicidal and antivirus activities. Some compounds demonstrated significant activity against various fungi and the tobacco mosaic virus (TMV) in vivo, highlighting a new strategy for fungi and virus control (Fengyun et al., 2015).

Applications in Medicinal Chemistry

• Potential Antihypertensive Drugs : The synthesis of 2-substituted (2R,4R)-3-(3-mercaptopropionyl)thiazolidine-4-carboxylic acids from L-cysteine and commercially available aldehydes has been reported. These compounds are investigated as potential antihypertensive drugs with angiotensin converting enzyme inhibiting action, showcasing the therapeutic applications of such derivatives (Ershov et al., 2014).

Antimicrobial Activity

• Synthesis and Antimicrobial Activity : Research on the synthesis of thiazole and oxazole amino acids and peptides from alanine, valine, and proline has been conducted. These compounds showed moderate antibacterial activity in vitro against various Gram-positive and Gram-negative bacteria, fungi, and yeast, demonstrating their potential as antimicrobial agents (Stanchev et al., 1999).